Cas no 371764-26-0 (2'-methyl-[1,1'-biphenyl]-3-carbaldehyde)

• Product Name: 2'-methyl-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 371764-26-0
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• MDL: MFCD11553605
• CID: 922032
• PubChem ID: 1392319
• Update Time: 2024-11-01

2'-methyl-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2'-methylbiphenyl-3-carbaldehyde
• 2'-methylbiphenyl-3-carbaldehyde(SALTDATA: FREE)
• 2'-Methylbiphenyl-3-carboxaldehyde
• 3-(2-methylphenyl)benzaldehyde
• 2'-methyl-biphenyl-3-carbaldehyde
• 2'-Methyl-Biphenyl-3-Carboxaldehyde
• 2'-methyl-[1,1'-biphenyl]-3-carbaldehyde
• 2'-Methyl-3-biphenylcarbaldehyde
• [1,1'-Biphenyl]-3-carboxaldehyde, 2'-methyl-
• 371764-26-0
• MFCD03424623
• CS-0258459
• 2'~methylbiphenyl~3~carbaldehyde
• WVNBJBQNNBVFGV-UHFFFAOYSA-N
• SCHEMBL3479559
• EN300-70235
• AB92595
• G22041
• DTXSID20362612
• 2'-methyl(1,1'-biphenyl)-3-carbaldehyde
• [1,1'-Biphenyl]-3-carboxaldehyde,2'-methyl-
• Z732813346
• AKOS002683516

• MDL： MFCD11553605
• Inchi： InChI=1S/C14H12O/c1-11-5-2-3-8-14(11)13-7-4-6-12(9-13)10-15/h2-10H,1H3
• InChI Key： IFMFMTSKMLYKOB-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C2=CC=CC(=C2)C=O

Computed Properties

• Exact Mass: 196.08900
• Monoisotopic Mass: 196.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.47450

2'-methyl-[1,1'-biphenyl]-3-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives